![molecular formula C17H23N5O3S B2769448 N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide CAS No. 2034300-32-6](/img/structure/B2769448.png)
N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide
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Description
N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H23N5O3S and its molecular weight is 377.46. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction Studies
Research has been conducted on the molecular interactions of related compounds with specific receptors, illustrating the compound's potential in elucidating receptor-ligand interactions. For instance, studies on the antagonist interaction with the CB1 cannabinoid receptor have contributed to understanding the steric and electrostatic requirements for binding and activity at this receptor, offering insights into the development of receptor-specific drugs (J. Shim et al., 2002).
Synthesis of Heterocyclic Compounds
The synthesis of novel heterocyclic compounds based on pyrazole and pyridine scaffolds has been explored, highlighting the chemical versatility and potential applications of these compounds in creating new materials or biologically active molecules. For example, the development of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles expands the chemical space for potential therapeutic agents (P. Karthikeyan et al., 2014).
Antimicrobial and Biological Activity
Several studies have investigated the antimicrobial activities of compounds related to "N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide," showing their potential in addressing bacterial and fungal infections. This includes research on novel heterocycles based on the pyrazole scaffold, indicating their potential as antimicrobial agents (T. El‐Emary et al., 2002).
Pharmaceutical Research
The compound and its derivatives have been part of pharmaceutical research aimed at discovering new therapeutic agents. For instance, its analogs have been studied for inhibitory activity against specific enzymes or receptors, which could lead to the development of new drugs for treating diseases like cancer (ロバート ヘンリー,ジェームズ, 2006).
Material Science Applications
The compound's structural motif has been utilized in the synthesis of materials with specific properties, such as polymers with low dielectric constants and high thermal stability, indicating its relevance in the development of advanced materials for electronics and other applications (Xiao-Ling Liu et al., 2013).
Properties
IUPAC Name |
N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-1-methylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O3S/c1-21-12-15(11-20-21)16-14(4-3-7-18-16)10-19-17(23)13-5-8-22(9-6-13)26(2,24)25/h3-4,7,11-13H,5-6,8-10H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGUJQAINPWFIEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=C(C=CC=N2)CNC(=O)C3CCN(CC3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.